3-({[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]amino}carbonyl)phenyl acetate

• IUPAC Name: [3-[[1,3-dioxo-2-(oxolan-2-ylmethyl)isoindol-5-yl]carbamoyl]phenyl] acetate
• InChI: InChI=1S/C22H20N2O6/c1-13(25)30-16-5-2-4-14(10-16)20(26)23-15-7-8-18-19(11-15)22(28)24(21(18)27)12-17-6-3-9-29-17/h2,4-5,7-8,10-11,17H,3,6,9,12H2,1H3,(H,23,26)
• InChI Key: LFXSEFDFDNLVSD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC(=C1)C(=O)NC2=CC3=C(C=C2)C(=O)N(C3=O)CC4CCCO4
• Molecular Formula: C22H20N2O6
• Molecular Weight: 408.4 g/mol

Description

3-({[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]amino}carbonyl)phenyl acetate is a useful research compound. Its molecular formula is C22H20N2O6 and its molecular weight is 408.4 g/mol. The purity is usually 95%.
The exact mass of the compound 3-({[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]amino}carbonyl)phenyl acetate is 408.13213636 g/mol and the complexity rating of the compound is 710. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-({[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]amino}carbonyl)phenyl acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-({[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]amino}carbonyl)phenyl acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Generation of Flavors

Carbonyl-amino acid complexes play a crucial role in generating flavors in various foods, including cheeses. These complexes can produce significant flavors that contribute to the aromatic characteristics of food products. The detailed analysis of the generation of Swiss cheese flavor components highlights the importance of such chemical interactions in the food industry (Griffith & Hammond, 1989).

Facile Synthesis of Heterocyclic Compounds

The study on the synthesis of tetrahydropyrimido quinoline derivatives shows the versatility of using carbonyl compounds to create complex heterocyclic structures, which have implications in pharmaceutical and chemical industries (Elkholy & Morsy, 2006).

Isolation from Natural Sources

Compounds with complex structures, including those similar to the query, have been isolated from natural sources such as lichens. These compounds, with diverse skeletons, are crucial for developing new pharmaceuticals and understanding biological diversity (Kirmizigul et al., 2003).

Supramolecular Chemistry

The research on supramolecular structures, including Diels-Alder adducts, explores the intricate interactions between molecules, which is fundamental in developing new materials with specific properties (Trujillo-Ferrara et al., 2006).